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Compound of Interest

Compound Name: 4-Methylphthalimide

Cat. No.: B1312042

Researchers, scientists, and drug development professionals often rely on precise structural
data to understand molecular interactions and guide the design of new therapeutic agents. This
technical guide addresses the current state of knowledge regarding the crystal structure of 4-
methylphthalimide, a compound of interest in medicinal chemistry. Despite a comprehensive
search of crystallographic databases and scientific literature, the specific crystal structure of 4-
methylphthalimide remains undetermined.

While the crystal structure for 4-methylphthalimide is not publicly available, extensive data
exists for the closely related parent compound, N-methylphthalimide. This guide will provide a
detailed overview of the known structural and experimental data for N-methylphthalimide as a
valuable comparative reference.

N-Methylphthalimide: A Structural Surrogate

N-methylphthalimide (CoH7NO3) serves as the closest structural analog to 4-
methylphthalimide for which a crystal structure has been determined and is publicly available.
The crystallographic data for N-methylphthalimide provides a foundational understanding of the
phthalimide core's geometry and packing arrangement, which can be extrapolated with caution
to its methylated derivative.

Crystallographic Data for N-Methylphthalimide

The following table summarizes the key crystallographic parameters for N-methylphthalimide.
This data is essential for computational modeling and for understanding the solid-state
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properties of this class of compounds.

Parameter Value
Chemical Formula CoH7NO2
Molecular Weight 161.16 g/mol
Crystal System Monoclinic
Space Group P21/n

a 7.53(2) A

b 10.55(2) A
C 10.66(2) A
a 90°

B 110.1(2)°

Y 90°

Volume 794(3) As

z 4

Density (calculated) 1.348 g/cm3
CCDC Number 624894

Data sourced from the Cambridge Crystallographic Data Centre (CCDC).

Experimental Protocols: Synthesis and
Characterization

While a specific protocol for the crystallization of 4-methylphthalimide for single-crystal X-ray
diffraction is not available due to the absence of its determined structure, general synthetic
methods for related phthalimide derivatives are well-documented.

General Synthesis of N-Alkylphthalimides
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The synthesis of N-alkylphthalimides, including N-methylphthalimide, typically involves the
reaction of phthalimide with an appropriate alkylating agent. A common laboratory-scale
procedure is outlined below.

Workflow for the Synthesis of N-Methylphthalimide

Phthalimide

Base (e.g., K2COs)
in a polar aprotic
solvent (e.g., DMF)

Phthalimide Anion

Methylating Agent
(e.g., CHsl)

Deprotonation

SN2 Reaction

. Purification Crystalline
it etvphinalince (Recrystallization) N-Methylphthalimide

Click to download full resolution via product page
Caption: General workflow for the synthesis of N-methylphthalimide.
Methodology:

o Deprotonation: Phthalimide is treated with a suitable base, such as potassium carbonate, in
a polar aprotic solvent like N,N-dimethylformamide (DMF). This step generates the
phthalimide anion.

» Nucleophilic Substitution: A methylating agent, commonly methyl iodide, is added to the
reaction mixture. The phthalimide anion acts as a nucleophile and displaces the iodide in an
Sn2 reaction to form N-methylphthalimide.

o Workup and Purification: The reaction mixture is typically quenched with water, and the
crude product is extracted with an organic solvent. The final product is then purified by
recrystallization from a suitable solvent system, such as ethanol-water, to yield crystalline N-
methylphthalimide.

Characterization Techniques

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1312042?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

The characterization of the synthesized product would involve a suite of analytical techniques
to confirm its identity and purity prior to any crystallographic analysis.

Logical Flow of Compound Characterization
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Caption: Logical workflow for the characterization of a synthesized compound.

Conclusion and Future Outlook

In conclusion, while the precise crystal structure of 4-methylphthalimide has not been
reported in the accessible scientific literature, the crystallographic data for N-methylphthalimide
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provides a robust and valuable surrogate for computational and structural studies. The
experimental protocols for the synthesis of related phthalimides are well-established and can
be adapted for the synthesis of 4-methylphthalimide.

For researchers in drug development and materials science, the determination of the 4-
methylphthalimide crystal structure would be a valuable contribution to the field. It would allow
for a more accurate understanding of the impact of the methyl group on the crystal packing and
intermolecular interactions, which are crucial for predicting solid-state properties such as
solubility and stability. Future work should focus on the synthesis of high-purity 4-
methylphthalimide and subsequent attempts at single-crystal growth and X-ray diffraction
analysis to elucidate its definitive crystal structure.

 To cite this document: BenchChem. [The Elusive Crystal Structure of 4-Methylphthalimide: A
Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312042#crystal-structure-of-4-methylphthalimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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